AR-C141990

• Molecular Formula: C26H28N4O4S
• Molecular Weight: 492.6 g/mol
• InChI: InChI=1S/C26H28N4O4S/c1-15(2)13-30-25-22(23(32)28(3)26(30)34)21(24(33)29-11-9-17(31)14-29)20(35-25)12-16-8-10-27-19-7-5-4-6-18(16)19/h4-8,10,15,17,31H,9,11-14H2,1-3H3/t17-/m1/s1
• InChIKey: JOFQERPJMGKMMX-QGZVFWFLSA-N

AR-C141990 MCT1 Inhibitor Overview

AR-C141990 (Compound 30) is a thieno[2,3-d]pyrimidine-2,4-dione monocarboxylate transporter 1 (MCT1/SLC16A1) inhibitor originally developed at AstraZeneca R&D Charnwood [1]. As the free base (CAS 873327-59-4, MW 492.59, C26H28N4O4S) or hydrochloride salt (CAS 2250019-94-2, MW 529.05), it exhibits a pKi of 7.6 for MCT-1 (Ki = 4.8 nM) with approximately 10-fold selectivity over MCT-2 (pKi 6.6) and no significant activity against MCT-3 or MCT-4 (pIC50 < 5) [1]. The compound possesses an (R)-3-hydroxypyrrolidine-1-carbonyl substituent and a quinolin-4-ylmethyl moiety distinguishing it from earlier-generation analogs [1][2]. Its physicochemical profile—aqueous solubility of 972 µM, logD of 1.6, and moderate plasma protein binding (36% free in human)—represents a deliberate structural optimization away from the poor solubility of predecessor compounds AR-C117977 and AR-C122982 [1].

MCT1 pathway inhibition high-affinity binding, ~10-fold selectivity over MCT2

Aqueous formulation support reported high solubility enabling in vivo dosing paradigms

Moderate plasma protein binding 36% free fraction in human plasma supports PK studies

• [1] Påhlman C, Qi Z, Murray CM, Ferguson D, Bundick RV, Donald DK, Ekberg H. Immunosuppressive properties of a series of novel inhibitors of the monocarboxylate transporter MCT-1. Transpl Int. 2013 Jan;26(1):22-9. doi: 10.1111/j.1432-2277.2012.01579.x. PMID: 23137339. View Source
• [2] Vogensen SB, Marek A, Bay T, Wellendorph P, Kehler J, Bundgaard C, Frølund B, Pedersen MH, Clausen RP. New Synthesis and Tritium Labeling of a Selective Ligand for Studying High-Affinity γ-Hydroxybutyrate (GHB) Binding Sites. J Med Chem. 2013;56(20):8201-8205. (Cites Guile et al., 2007 for original AR-C141990 synthesis). View Source

AR-C141990 vs. Other MCT1 Inhibitors

Within the thienopyrimidine MCT1 inhibitor class, compounds diverge substantially in MCT1/MCT2 selectivity ratios, aqueous solubility, CYP450 interaction profiles, and in vivo pharmacokinetics—each of which directly determines experimental suitability. AR-C155858 is a dual MCT1/2 inhibitor (Ki 2.3 nM and 10 nM, respectively; ~4.3-fold selectivity) with a reported low CYP inhibition profile, while AZD3965 achieves sub-nanomolar MCT1 potency (Ki 1.6 nM) but only 6-fold selectivity over MCT2 [1]. Early lead AR-C117977 exhibits higher MCT1 binding affinity (pKi 9.3) but critically low aqueous solubility (0.17 µM) and negligible oral bioavailability (<3%), precluding many in vivo applications [2]. A simple potency-ranked selection—choosing the lowest Ki—ignores the fact that for applications requiring MCT1 selectivity without MCT2 engagement (e.g., HOCPCA brain uptake studies where MCT2 IC50 = 2.32 µM vs. MCT1 IC50 = 0.21 µM), AR-C141990's 10-fold selectivity window and moderate CYP inhibition liability (CYP3A4/CYP2C9 IC50 16 µM) define a distinct operational profile not replicated by other analogs [3].

AR-C155858

Dual MCT1/2 inhibition may confound MCT1-specific readouts; its longer half-life may not suit acute-dosing paradigms.

AZD3965

Sub-nanomolar MCT1 potency but only ~6-fold selectivity over MCT2; PK and CYP profiles differ, limiting direct interchange.

AR-C117977

Higher MCT1 binding affinity but critically low aqueous solubility (0.17 µM) prevents aqueous formulation, restricting in vivo utility.

• [1] AZD3965 — Chemical Probes Portal. Ki MCT1 = 1.6 nM; 6-fold selectivity over MCT2; no inhibition of MCT3 or MCT4 at 10 µM. View Source
• [2] Påhlman C, et al. Transpl Int. 2013 Jan;26(1):22-9. Table 1a: AR-C117977 solubility 0.17 µM, logD 4.8, oral bioavailability <3%; AR-C141990 solubility 972 µM, logD 1.6. View Source
• [3] Thiesen L, Kehler J, Clausen RP, Frølund B, Bundgaard C, Wellendorph P. In Vitro and In Vivo Evidence for Active Brain Uptake of the GHB Analog HOCPCA by the Monocarboxylate Transporter Subtype 1. J Pharmacol Exp Ther. 2015 Aug;354(2):166-74. doi: 10.1124/jpet.115.224543. PMID: 25986445. View Source

AR-C141990 Differentiation Evidence

MCT1/MCT2 Selectivity Advantage

AR-C141990 demonstrates a pKi of 7.6 ± 0.1 for MCT-1 and 6.6 ± 0.3 for MCT-2 in radioligand binding assays using yeast-expressed MCT isoforms, yielding approximately 10-fold MCT1 selectivity [1]. In contrast, AR-C155858 shows Ki values of 2.3 nM (MCT1) and 10 nM (MCT2)—a ~4.3-fold selectivity ratio—while AZD3965 reports 6-fold selectivity (Ki 1.6 nM MCT1 vs. ~10 nM MCT2) . For applications where MCT2 co-inhibition confounds data interpretation (e.g., HOCPCA brain uptake studies where AR-C141990 discriminates MCT1 from MCT2 with functional IC50 values of 0.21 µM vs. 2.32 µM, an 11-fold window), AR-C141990's wider selectivity margin provides cleaner target engagement [2]. Neither AR-C141990 nor the comparators exhibit significant activity against MCT-3 or MCT-4 (all pIC50 < 5) [1].

MCT1/MCT2 selectivity

Reported

MCT1 pKi 7.6 ± 0.1; MCT2 pKi 6.6 ± 0.3 (~10-fold). Functional IC50 0.21 µM (MCT1) vs 2.32 µM (MCT2) — 11-fold window.

Supports MCT1-specific pathway interpretation.

Wider selectivity margin than AR-C155858 (~4.3×) and AZD3965 (~6×).

Evidence Dimension	MCT1/MCT2 selectivity ratio (binding affinity)
Target Compound Data	MCT1 pKi 7.6 ± 0.1; MCT2 pKi 6.6 ± 0.3; ratio ~10-fold (ΔpKi ≈ 1.0)
Comparator Or Baseline	AR-C155858: MCT1 Ki 2.3 nM, MCT2 IC50 10 nM (~4.3-fold); AZD3965: MCT1 Ki 1.6 nM, ~6-fold over MCT2
Quantified Difference	AR-C141990 selectivity ratio ~10-fold vs. ~4.3-fold (AR-C155858) and 6-fold (AZD3965); ~2.3× wider than AR-C155858
Conditions	Radioligand binding displacement; yeast membranes expressing recombinant human MCT1/MCT2; Påhlman et al. 2013 Table 1b

Why This Matters

A wider MCT1/MCT2 selectivity ratio reduces MCT2-mediated off-target effects in functional assays, critical for studies where MCT2 is co-expressed in the tissue of interest.

• [1] Påhlman C, et al. Transpl Int. 2013 Jan;26(1):22-9. Table 1b: AR-C141990 MCT-1 binding pKi 7.6 ± 0.1, MCT-2 binding pKi 6.6 ± 0.3; MCT-3 and MCT-4 transport pIC50 <5. View Source
• [2] Thiesen L, et al. J Pharmacol Exp Ther. 2015 Aug;354(2):166-74. AR-C141990 inhibited [3H]HOCPCA uptake in oocytes expressing MCT1 (IC50 0.21 µM) and MCT2 (IC50 2.32 µM). View Source

Aqueous Solubility Advantage

In the systematic optimization campaign from AR-C117977/AR-C122982 to later-generation analogs, AR-C141990 achieved an aqueous solubility of 972 µM in sodium phosphate buffer at pH 7.4, compared with only 0.17 µM for AR-C117977 and <0.002 µM for AR-C122982 [1]. This >5,700-fold improvement over AR-C117977 was achieved alongside a reduction in logD from 4.8 (AR-C117977) to 1.6 (AR-C141990), translating to reduced plasma protein binding (36% free vs. 0.1% free in human) [1]. While AR-C155858 offers even higher solubility (6,305 µM), its half-life is substantially longer (9.6 h vs. 0.7 h for AR-C141990), which may be undesirable for acute dosing paradigms requiring rapid compound clearance [1].

Aqueous solubility

Reported

972 µM (pH 7.4 phosphate buffer); 5,718-fold higher than AR-C117977 (0.17 µM); logD 1.6.

Supports aqueous formulation for in vivo studies.

Lower than AR-C155858 (6,305 µM) but paired with shorter half-life (0.7 h).

Evidence Dimension	Aqueous solubility (sodium phosphate buffer, pH 7.4, 20°C)
Target Compound Data	AR-C141990: 972 µM
Comparator Or Baseline	AR-C117977: 0.17 µM; AR-C122982: <0.002 µM; AR-C155858: 6,305 µM
Quantified Difference	5,718-fold improvement over AR-C117977; >486,000-fold over AR-C122982; 6.5-fold lower than AR-C155858 but with 13.7× shorter half-life
Conditions	Sodium phosphate buffer pH 7.4, 20°C; HPLC-UV quantification with MS identification; Påhlman et al. 2013 Table 1a

Why This Matters

Solubility directly determines achievable dosing concentrations in aqueous formulations for in vivo studies; AR-C141990's balance of adequate solubility with moderate clearance profile enables subcutaneous dosing paradigms unavailable to earlier insoluble leads.

• [1] Påhlman C, et al. Transpl Int. 2013 Jan;26(1):22-9. Table 1a: Solubility, logD, PPB, and rat PK parameters for AR-C117977, AR-C122982, AR-C141990, AR-C155858, and other analogs. View Source

Cardiac Allograft Survival Efficacy

In the PVG-to-DA low-responder rat heterotopic cardiac transplant model, AR-C141990 administered subcutaneously at 30 mg/kg/day (days 0–9) protected all grafts from rejection for >100 days (7/7 animals), compared with a median graft survival of 8 days (range 7–8) in untreated controls [1]. In the more stringent DA-to-PVG high-responder model, AR-C141990 at 100 mg/kg s.c. achieved a median graft survival of 29.5 days (range 16–>100), comparable to cyclosporine A (CsA) at 10 mg/kg p.o. for 40 days (median 52 days) but inferior to AR-C155187 (30 mg/kg s.c., >100 days median, P = 0.01 vs. CsA 40-day group) [1]. At 30 mg/kg in the high-responder model, AR-C141990 was ineffective (median 11.5 days), establishing a clear dose-response relationship [1]. Animals achieving >100-day primary graft survival with AR-C141990 subsequently accepted secondary donor-strain cardiac grafts for >50 days without further immunosuppression, indicating donor-specific tolerance induction [1].

Cardiac allograft survival

Model-response context

PVG→DA low-responder: 30 mg/kg s.c., all grafts >100 days (n=7) vs untreated median 8 days. High-responder: 100 mg/kg median 29.5 days.

Reported model-response endpoint context.

Donor-specific tolerance observed; secondary grafts accepted without further immunosuppression.

Evidence Dimension	Cardiac allograft survival (days) — low-responder PVG→DA rat model
Target Compound Data	AR-C141990 30 mg/kg s.c. days 0–9: all grafts >100 days (n=7)
Comparator Or Baseline	Untreated control: median 8 days (range 7–8); CsA 5 mg/kg p.o. days 0–9: all grafts >100 days; AR-C155858 30 mg/kg s.c.: 4/5 grafts >100 days (1 rejection at day 42)
Quantified Difference	AR-C141990 protects all grafts at 30 mg/kg in low-responder model; in high-responder model, AR-C141990 100 mg/kg median 29.5 days vs. CsA 40-day 52 days vs. AR-C155187 30 mg/kg >100 days
Conditions	Heterotopic cervical cardiac transplantation; DA (RT1avl) and PVG (RT1c) rat strains; s.c. dosing days 0–9 post-transplant; Påhlman et al. 2013 Tables 2a and 2b

Why This Matters

The low-responder model demonstrates that AR-C141990 at 30 mg/kg achieves operational tolerance comparable to half-dose CsA, establishing a therapeutically relevant in vivo efficacy benchmark that distinguishes it from inactive analogs (e.g., AR-C152593 which showed poor efficacy).

• [1] Påhlman C, et al. Transpl Int. 2013 Jan;26(1):22-9. Tables 2a and 2b: Graft survival data; Table 3: receptor occupancy vs. graft outcome. View Source

CYP450 Inhibition Profile

AR-C141990 (Compound 30) inhibits CYP3A4 and CYP2C9 with IC50 values of 16 µM for both isoforms . This contrasts with AR-C155858, which is reported by Sigma-Aldrich/Merck to display 'high metabolic stability and low inhibition of CYP' . While the 16 µM IC50 values for AR-C141990 do not raise a strong DDI alert at typical experimental concentrations (0.1–10 µM range), they do define a moderate CYP interaction liability that must be considered in co-administration paradigms—particularly when combined with CYP3A4- or CYP2C9-metabolized substrates at concentrations approaching the low micromolar range . No published CYP inhibition data are readily available for AZD3965 or AR-C117977 to enable direct quantitative comparison on this dimension.

CYP450 inhibition

Reported

CYP3A4 IC50 16 µM; CYP2C9 IC50 16 µM.

Supports CYP interaction risk assessment.

Moderate liability at typical research concentrations (0.1–10 µM).

Evidence Dimension	CYP3A4 and CYP2C9 inhibition IC50
Target Compound Data	AR-C141990: CYP3A4 IC50 16 µM; CYP2C9 IC50 16 µM
Comparator Or Baseline	AR-C155858: reported 'low inhibition of CYP' (no quantitative IC50 values published)
Quantified Difference	AR-C141990 has defined, moderate CYP liability at 16 µM; AR-C155858 qualitatively described as low CYP inhibition—direct quantitative comparison not possible due to data asymmetry
Conditions	Recombinant CYP450 isoform inhibition assays; data from MedChemExpress/PeptideDB datasheets citing primary reference

Why This Matters

Known CYP inhibition data allow researchers to prospectively design drug interaction studies and select an MCT1 inhibitor with an appropriate CYP liability profile for their specific experimental system.

Brain Uptake Functional Selectivity

In Xenopus laevis oocytes recombinantly expressing individual MCT isoforms, AR-C141990 inhibited [3H]HOCPCA uptake with IC50 values of 0.21 µM for MCT1 and 2.32 µM for MCT2—an 11-fold functional selectivity at the transport level [1]. In vivo, AR-C141990 inhibited brain penetration of HOCPCA in mice in a dose-dependent manner with an ID50 of 4.6 mg/kg (s.c.), corresponding to a plasma EC50 of 860 ng/mL for reducing the brain-to-plasma (B/P) ratio of HOCPCA [1]. The compound exhibited a short plasma half-life of approximately 20 minutes in NMRI mice following 10 mg/kg s.c. dosing [1]. No comparative HOCPCA transport inhibition data are available for AR-C155858, AZD3965, or other MCT1 inhibitors, positioning AR-C141990 as the most extensively characterized MCT1 tool compound for brain uptake studies of GHB-related substrates.

Brain uptake selectivity

Reported

MCT1 IC50 0.21 µM, MCT2 IC50 2.32 µM (oocyte HOCPCA uptake); in vivo ID50 4.6 mg/kg s.c. (mouse).

Supports CNS MCT1 transport studies.

11-fold functional selectivity; short plasma half-life (~20 min).

Evidence Dimension	Functional MCT1 vs. MCT2 inhibition (HOCPCA uptake in oocytes) and in vivo brain penetration inhibition
Target Compound Data	AR-C141990: MCT1 IC50 0.21 µM, MCT2 IC50 2.32 µM (11-fold); in vivo ID50 4.6 mg/kg; plasma EC50 860 ng/mL
Comparator Or Baseline	No comparator MCT1 inhibitor has published HOCPCA brain uptake data; class-level inference only
Quantified Difference	11-fold functional MCT1/MCT2 discrimination at the substrate transport level in oocytes; ID50 4.6 mg/kg in vivo
Conditions	Xenopus laevis oocytes expressing recombinant MCT1 or MCT2; [3H]HOCPCA substrate; in vivo: male NMRI mice, s.c. dosing; Thiesen et al. 2015

Why This Matters

AR-C141990 is uniquely validated for modulating brain penetration of MCT1-transported substrates, making it the tool compound of choice for CNS MCT1 pharmacology studies where MCT2-sparing inhibition is required.

• [1] Thiesen L, Kehler J, Clausen RP, Frølund B, Bundgaard C, Wellendorph P. In Vitro and In Vivo Evidence for Active Brain Uptake of the GHB Analog HOCPCA by the Monocarboxylate Transporter Subtype 1. J Pharmacol Exp Ther. 2015 Aug;354(2):166-74. doi: 10.1124/jpet.115.224543. PMID: 25986445. View Source

Succinate Efflux Blockade in I/R Injury

AR-C141990 (10 µM) significantly decreased malonate uptake in C2C12 myoblast cells at pH 7.4 and blocked succinate efflux from reperfused ischemic cardiomyocytes [1][2]. In the Langendorff-perfused mouse heart I/R model, MCT1 inhibition with AR-C141990 led to a dose-dependent decrease in succinate release upon reperfusion, confirming that the accumulated ischemic succinate pool exits via MCT1 [2]. Comparatively, AR-C155858 (also tested at 1 µM in bovine neutrophil NETosis assays) and AZD3965 have been hypothesized to produce similar effects on succinate transport, but AR-C141990 remains the most extensively validated tool in this specific cardioprotection context [3][2]. L-lactic acid-mediated cardioprotection against I/R injury was attenuated by AR-C141990 to levels comparable to acidic Krebs buffer alone, confirming MCT1-dependent lactate uptake as a contributor to the protective mechanism [4].

Succinate efflux blockade

Method context

10 µM AR-C141990 blocks malonate uptake in C2C12 myoblasts and succinate efflux in Langendorff-perfused mouse I/R heart.

Supports I/R succinate signaling studies.

Validated for dissecting MCT1-dependent succinate-ROS axis.

Evidence Dimension	Inhibition of malonate uptake (C2C12 cells) and succinate efflux (reperfused heart)
Target Compound Data	AR-C141990 10 µM: significant reduction in malonate uptake at pH 7.4; dose-dependent decrease in succinate efflux upon reperfusion
Comparator Or Baseline	AZD3965: also decreased malonate uptake in C2C12 cells (Prag et al. 2022, Figure 4C); AR-C155858: hypothesized comparable effects (Prag et al. 2021, Figure 3)
Quantified Difference	Both AR-C141990 and AZD3965 produce 'profound dose-dependent decrease in malonate uptake' (Prag et al. 2022); quantitative comparison limited by different experimental designs
Conditions	C2C12 myoblast malonate uptake assay (5 mmol/L DSM, 15 min, pH 7.4); Langendorff-perfused mouse heart I/R; Tyrode's buffer 10 µM AR-C141990

Why This Matters

AR-C141990 is a validated pharmacological tool for blocking MCT1-mediated succinate efflux in I/R models, enabling dissection of the succinate-ROS-SUCNR1 signaling axis in cardiac ischemia research.

• [1] Prag HA, et al. Ischemia-Selective Cardioprotection by Malonate for Ischemia/Reperfusion Injury. 2022. Figure 4C: AR-C141990 and AZD3965 lead to profound dose-dependent decrease in malonate uptake. PMC9426742. View Source
• [2] Prag HA, et al. Mechanism of succinate efflux upon reperfusion of the ischaemic heart. Cardiovasc Res. 2021 Mar 21;117(4):1188-1201. doi: 10.1093/cvr/cvaa148. View Source
• [3] Figure 7, PMC9403323. AR-C141990 (1 µM) and AR-C155858 (1 µM) tested in E. bovis sporozoite-induced NETosis in bovine PMN. View Source
• [4] L-Lactic Acid Reduces Infarct Size After Ischemia In Isolated Mouse Hearts Through Acidosis, MCT1-Mediated Uptake, And Metabolic Reprogramming. AHA Abstracts. AR-C141990 attenuated L-lactic acid cardioprotection. View Source

AR-C141990 Procurement and Applications

Transplant Immunology – Cardiac Allograft Models

AR-C141990 is indicated for rat cardiac transplant studies in low-responder strain combinations (PVG→DA) where 30 mg/kg s.c. (days 0–9) confers indefinite graft survival (>100 days) with donor-specific tolerance [1]. This application leverages AR-C141990's validated in vivo efficacy and the extensive published dataset on dose-response (3–100 mg/kg), receptor occupancy-graft survival correlation, and tolerogenic mechanism [1]. Researchers requiring more potent immunosuppression should evaluate AR-C155187 (30 mg/kg >100 days in high-responder), while those needing dual MCT1/2 inhibition for mechanistic comparison should consider AR-C155858 [1].

CNS MCT1 Transporter Modulation

AR-C141990 is the tool compound of choice for pharmacological blockade of MCT1-mediated brain uptake of GHB analogs and related monocarboxylate substrates [2]. With an in vivo ID50 of 4.6 mg/kg for inhibiting HOCPCA brain penetration and an 11-fold functional MCT1/MCT2 selectivity window in oocyte transport assays, AR-C141990 enables selective interrogation of MCT1-dependent CNS entry pathways while minimizing MCT2-mediated confounds [2]. The short plasma half-life (~20 min in mice) supports acute, temporally controlled dosing paradigms; researchers requiring sustained CNS MCT1 inhibition with lower CYP interaction liability should evaluate AR-C155858 as an alternative [2].

Ischemia-Reperfusion Succinate Efflux Blockade

AR-C141990 at 10 µM is validated for blocking MCT1-mediated malonate uptake in C2C12 myoblasts and succinate efflux in Langendorff-perfused mouse hearts subjected to I/R [3][4]. This application capitalizes on AR-C141990's MCT1 selectivity (no MCT3/4 inhibition, minimal MCT2 engagement at working concentrations) to isolate the MCT1-dependent component of the succinate-ROS axis [4]. AZD3965, with comparable efficacy in malonate uptake inhibition but different selectivity and PK, may serve as an orthogonal pharmacological probe for replicating key findings [3].

Comparative MCT Inhibitor Profiling

AR-C141990 serves as a reference compound for quantifying the structure-property optimization trajectory from early leads (AR-C117977: solubility 0.17 µM, logD 4.8) to later-generation MCT1 inhibitors [1]. Its balanced profile—972 µM solubility, logD 1.6, 36% free fraction in human plasma, moderate CYP3A4/CYP2C9 inhibition (IC50 16 µM), and ~10-fold MCT1 selectivity—provides a well-characterized benchmark against which novel MCT1 inhibitors can be compared across multiple dimensions simultaneously [1]. Procurement for this purpose benefits from the extensive head-to-head characterization data in Påhlman et al. 2013, which includes five analog comparators within a single study [1].

Application

Selection Property

Validation Focus

Cardiac transplant rejection models

MCT1 selectivity and in vivo PK profile

Graft survival endpoint and tolerance induction monitoring

Brain MCT1 transport modulation

Functional MCT1/MCT2 selectivity and CNS penetration

Brain uptake inhibition and dose-response modeling

Ischemia-reperfusion succinate efflux studies

MCT1-mediated metabolite transport inhibition

Succinate release and malonate uptake endpoints

MCT1 inhibitor benchmarking

Comprehensive physicochemical and selectivity profiling

Multi-parameter comparison across inhibitor series

• [1] Påhlman C, et al. Immunosuppressive properties of a series of novel inhibitors of the monocarboxylate transporter MCT-1. Transpl Int. 2013 Jan;26(1):22-9. doi: 10.1111/j.1432-2277.2012.01579.x. PMID: 23137339. View Source
• [2] Thiesen L, et al. In Vitro and In Vivo Evidence for Active Brain Uptake of the GHB Analog HOCPCA by the Monocarboxylate Transporter Subtype 1. J Pharmacol Exp Ther. 2015 Aug;354(2):166-74. doi: 10.1124/jpet.115.224543. PMID: 25986445. View Source
• [3] Prag HA, et al. Ischemia-Selective Cardioprotection by Malonate for Ischemia/Reperfusion Injury. 2022. Figure 4C. PMC9426742. View Source
• [4] Prag HA, et al. Mechanism of succinate efflux upon reperfusion of the ischaemic heart. Cardiovasc Res. 2021 Mar 21;117(4):1188-1201. doi: 10.1093/cvr/cvaa148. View Source